Cas no 1428031-55-3 (2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide)

2-(3-Chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide is a structurally complex heterocyclic compound featuring a triazole-carboxamide core with a chlorophenyl substituent and a cyano-substituted piperidine moiety. Its design combines a triazole scaffold, known for stability and bioactivity, with a piperidine ring that enhances solubility and pharmacokinetic properties. The presence of the chlorophenyl group may contribute to selective binding interactions, while the cyano functionality offers potential for further derivatization. This compound is of interest in medicinal chemistry for its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where triazole-based inhibitors are effective. Its synthetic versatility and modular structure make it a valuable intermediate for research applications.

2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide structure

1428031-55-3 structure

Product Name:2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide

CAS No:1428031-55-3

MF:C₁₇H₁₉ClN₆O

MW:358.82536149025

CID:5903506

PubChem ID:71939932

Update Time:2025-05-21

2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1428031-55-3
- AKOS034510284
- 2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide
- EN300-26688444
- 2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyltriazole-4-carboxamide
- Z648955154
- Inchi： 1S/C17H19ClN6O/c1-12-15(22-24(21-12)14-5-3-4-13(18)10-14)16(25)20-17(11-19)6-8-23(2)9-7-17/h3-5,10H,6-9H2,1-2H3,(H,20,25)
- InChI Key： IFIKCTMCCSWNAN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1N=C(C)C(C(NC2(C#N)CCN(C)CC2)=O)=N1

Computed Properties

Exact Mass: 358.1308869g/mol
Monoisotopic Mass: 358.1308869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 86.8Å²

2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26688444-0.05g	2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide	1428031-55-3	95.0%	0.05g	$212.0	2025-03-20

2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide Related Literature

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Additional information on 2-(3-chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide

2-(3-Chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

2-(3-Chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide, also known by its CAS number 1428031-55-3, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a triazole ring system, a chlorophenyl group, and a piperidine moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and amide bond formations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The molecule's structure has been studied extensively using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and stereochemical properties.

One of the most notable features of this compound is its ability to act as a bioisostere in drug design. The triazole ring system is known for its stability and ability to mimic other heterocyclic structures, making it an attractive component in the development of new pharmaceutical agents. Recent studies have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance the performance of electronic devices.

The physical and chemical properties of this compound have also been extensively studied. Its solubility in various solvents has been determined using high-performance liquid chromatography (HPLC), while its thermal stability has been assessed using thermogravimetric analysis (TGA). These studies have provided valuable information for its potential use in industrial applications.

Recent research has focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3-Chlorophenyl)-N-(4-cyano-1-methylpiperidin-4-yl)-5-methyl-2H-1,2,3-triazole-4-carboxamide is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and versatile properties make it an exciting subject for ongoing research. As new applications continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.